Cas no 623168-40-1 (null)

null structure
null structure
Product Name:null
CAS No:623168-40-1
MF:C6H8O5
MW:160.124722480774
CID:956485
Update Time:2022-07-26

null Chemical and Physical Properties

Names and Identifiers

    • null
    • D-erythro-2-Hexulosonic acid, 3-deoxy-, delta-lactone (9CI)
    • D-erythro-2-Hexulosonic acid, 3-deoxy-, δ-lactone
    • Inchi: 1S/C6H8O5/c7-2-5-3(8)1-4(9)6(10)11-5/h3,5,7-8H,1-2H2/t3-,5+/m0/s1
    • InChI Key: UODAMGJXLNHVCA-WVZVXSGGSA-N
    • SMILES: C1(O[C@H](CO)[C@H](CC1=O)O)=O

Computed Properties

  • Exact Mass: 160.037
  • Monoisotopic Mass: 160.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8A^2
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